Cas no 74616-06-1 (1,3-Bis(4-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 1,3-Bis(4-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 74616-06-1
• MF: C₁₆H₁₀Cl₂N₂O₃
• MW: 349.16820192337
• CID: 2800927
• PubChem ID: 13221143
• Update Time: 2025-04-21

1,3-Bis(4-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8123624
• DTXSID30529411
• 74616-06-1
• 1,3-Bis(4-chlorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• Inchi： 1S/C16H10Cl2N2O3/c17-10-1-5-12(6-2-10)19-14(21)9-15(22)20(16(19)23)13-7-3-11(18)4-8-13/h1-8H,9H2
• InChI Key： PZTANVOUHZWQJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(N(C2C=CC(=CC=2)Cl)C1=O)=O)=O

Computed Properties

• Exact Mass: 348.0068476Da
• Monoisotopic Mass: 348.0068476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.7Ų